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Compound of Interest

Compound Name: Nicotinamide riboside malate

Cat. No.: B15571238 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Nicotinamide Riboside (NR) is a clinically proven precursor of nicotinamide adenine

dinucleotide (NAD+), a critical coenzyme in cellular metabolism and energy production.[1][2]

Nicotinamide Riboside Malate (NRM) is a salt of NR that offers enhanced stability and high

water solubility, making it a suitable candidate for oral administration in preclinical research.[3]

[4] Oral gavage is a common and effective method for precise dose administration in animal

models, ensuring accurate delivery of the test compound.[5] These application notes provide

detailed protocols and quantitative data to guide researchers in the oral administration of NRM

for preclinical studies.

Physicochemical Properties of Nicotinamide
Riboside Malate
Understanding the properties of NRM is crucial for proper handling and formulation for oral

gavage studies.
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Property Description Reference

Physical Form
White to off-white crystalline

powder
[3]

Solubility Highly soluble in water [3]

Stability

More stable than Nicotinamide

Riboside chloride, particularly

at neutral pH.[3][4] Aqueous

solutions should be freshly

prepared.[6][7]

Storage
Store at -20°C for long-term

stability.[8][9]

Experimental Protocols
Preparation of Nicotinamide Riboside Malate Solution
for Oral Gavage
Materials:

Nicotinamide Riboside Malate (NRM) powder

Vehicle: Sterile water or sterile 0.9% saline solution

Sterile conical tubes or vials

Vortex mixer

Analytical balance

Appropriate personal protective equipment (PPE)

Procedure:

Determine the Dosing Solution Concentration: Calculate the required concentration of the

NRM solution based on the desired dose (mg/kg) and the administration volume for the
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animal model (typically 5-10 mL/kg for rats and 10 mL/kg for mice).

Weighing NRM: Accurately weigh the required amount of NRM powder using an analytical

balance.

Dissolution: Add the weighed NRM powder to a sterile conical tube. Add the calculated

volume of the vehicle (sterile water or saline) to the tube.

Mixing: Tightly cap the tube and vortex thoroughly until the NRM is completely dissolved.

Given its high water solubility, this should occur readily.[3]

Verification: Visually inspect the solution to ensure there is no particulate matter. The solution

should be clear and colorless.

Storage of Dosing Solution: It is recommended to prepare the dosing solution fresh each

day.[7] If short-term storage is necessary, store at 2-8°C for no longer than 24 hours,

protected from light.

Oral Gavage Administration Protocol (Rodent Models)
Materials:

Prepared NRM dosing solution

Appropriate size gavage needles (stainless steel, ball-tipped) for the animal species and

size.

Syringes compatible with the gavage needles.

Animal scale for accurate body weight measurement.

Animal handling and restraint equipment.

Procedure:

Animal Preparation: Acclimatize the animals to the experimental conditions and handling

procedures to minimize stress.[10]
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Dose Calculation: Weigh each animal immediately before dosing to accurately calculate the

volume of the NRM solution to be administered.

Syringe Preparation: Draw the calculated volume of the NRM solution into the syringe.

Ensure there are no air bubbles.

Animal Restraint: Gently but firmly restrain the animal in a vertical position.

Gavage Needle Insertion: Carefully insert the gavage needle into the mouth, passing it over

the tongue and down the esophagus into the stomach. Proper technique is crucial to avoid

accidental entry into the trachea.[5]

Substance Administration: Once the needle is correctly positioned, slowly administer the

NRM solution.

Needle Removal: Gently remove the gavage needle.

Post-Administration Monitoring: Return the animal to its cage and monitor for any signs of

distress, such as difficulty breathing or changes in behavior.[5]

Quantitative Data from Preclinical Studies
The following tables summarize data from preclinical studies involving oral administration of

nicotinamide riboside and its derivatives.

Table 1: Nicotinamide Riboside Hydrogen Malate (NRHM) Oral Toxicity Study in Rats[11]
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Parameter Details

Species Sprague-Dawley Rats

Doses 1000, 1500, and 3000 mg/kg/day

Duration 90 days

Vehicle Not specified, likely water due to high solubility

Key Findings

No-Observed-Adverse-Effect Level (NOAEL):

3000 mg/kg/day for females, 2000 mg/kg/day for

males (due to lower body weight at the high

dose). No genotoxicity observed.

Table 2: Selected Oral Gavage Studies with Nicotinamide Riboside (NR) in Rodents
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Species Dose Duration Vehicle
Key
Outcomes

Reference

Mice 185 mg/kg Single Dose Not specified

Elevated

hepatic NAD+

levels.

[12][13]

Mice
400

mg/kg/day
16 weeks Not specified

Increased

plasma and

intracellular

NAD+

content.

[8][9]

Mice

1150 mg/kg &

4200

mg/kg/day

Up to 12

months
Food/Water

Increased

retinal NAD+

levels and

protected

against

retinal

ganglion cell

loss.

[5]

Rats
300

mg/kg/day
90 days Not specified

NOAEL

established at

300

mg/kg/day in

a safety

study.

Diagrams
Experimental Workflow for Oral Gavage Study
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Caption: Workflow for a typical preclinical study involving oral gavage of NRM.

Nicotinamide Riboside Malate Signaling Pathway
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Cellular Benefits
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Caption: NRM boosts NAD+ levels, activating sirtuins and promoting cellular health.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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